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Compound of Interest

Compound Name: NEO-823

Cat. No.: B1518082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the methods used to characterize the

optical properties of NEO-823, a prominent organic non-linear optical (NLO) material. The

protocols outlined below are intended to guide researchers in obtaining accurate and

reproducible data for the evaluation of NEO-823 and similar NLO materials.

Overview of NEO-823 Optical Properties
NEO-823 is an organic NLO material with significant potential for applications in high-speed

optical modulation devices, terahertz radiation devices, and highly sensitive electric field

sensors. Its key optical properties are summarized in the table below. A crucial aspect of its

application is its formulation as an organic electro-optic (EO) polymer by blending it with a host

polymer like polymethylmethacrylate (PMMA).

Table 1: Summary of NEO-823 Optical Properties
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Property Value Conditions

Maximum Absorption

Wavelength (λmax)
823 nm

First Hyperpolarizability (β) 1670 x 10⁻³⁰ esu

Electro-optic Coefficient (r₃₃) 75 pm/V
@1550nm (20 wt% in PMMA

host polymer)

Experimental Protocols
Determination of Maximum Absorption Wavelength
(λmax) using UV-Vis Spectroscopy
This protocol describes the measurement of the absorbance spectrum of NEO-823 to

determine its maximum absorption wavelength (λmax).

Materials:

NEO-823

High-purity solvent (e.g., Tetrahydrofuran (THF) or Chloroform)

Polymethylmethacrylate (PMMA)

Quartz cuvettes (1 cm path length)

UV-Vis Spectrophotometer

Protocol:

Solution Preparation:

Prepare a stock solution of NEO-823 in the chosen solvent at a concentration of, for

example, 1 mg/mL.

From the stock solution, prepare a dilute solution (e.g., 10 µg/mL) to ensure the

absorbance values are within the linear range of the spectrophotometer (typically < 1.0
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AU).

Thin Film Preparation (for NEO-823 in PMMA):

Co-dissolve NEO-823 and PMMA (e.g., at a 20 wt% concentration of NEO-823 relative to

PMMA) in a suitable solvent like chloroform.

Spin-coat the solution onto a clean, transparent substrate (e.g., glass or quartz slide) to

form a thin film of uniform thickness.

Dry the film in a vacuum oven to remove any residual solvent.

Spectrophotometer Setup:

Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

Set the wavelength range for the scan (e.g., 400 nm to 1000 nm).

Blank Measurement:

For solutions, fill a quartz cuvette with the pure solvent to be used as a blank.

For thin films, use a clean, uncoated substrate as the blank.

Place the blank in the spectrophotometer and perform a baseline correction.

Sample Measurement:

For solutions, rinse the sample cuvette with the NEO-823 solution and then fill it.

For thin films, place the NEO-823/PMMA coated substrate in the sample holder.

Measure the absorbance spectrum of the sample.

Data Analysis:

Identify the wavelength at which the maximum absorbance occurs. This wavelength is the

λmax.
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Determination of the First Hyperpolarizability (β) using
Hyper-Rayleigh Scattering (HRS)
This protocol outlines the determination of the first hyperpolarizability (β), a measure of the

second-order non-linear optical response at the molecular level, using the Hyper-Rayleigh

Scattering (HRS) technique.

Materials:

NEO-823

High-purity solvent (e.g., Chloroform)

Reference compound with a known β value (e.g., p-nitroaniline in the same solvent)

HRS experimental setup (including a high-intensity pulsed laser, sample cell, collection

optics, monochromator, and a sensitive detector like a photomultiplier tube)

Protocol:

Solution Preparation:

Prepare a series of solutions of NEO-823 in the chosen solvent at different concentrations

(e.g., ranging from 10⁻⁵ M to 10⁻³ M).

Prepare a reference solution of a compound with a well-characterized β value at a similar

concentration range.

HRS Measurement:

Direct a high-intensity, pulsed laser beam (e.g., Nd:YAG laser at 1064 nm) through the

sample solution.

Collect the scattered light at a 90° angle to the incident beam.

Pass the collected light through a monochromator set to detect the second harmonic

wavelength (e.g., 532 nm for a 1064 nm incident beam).
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Measure the intensity of the second harmonic scattered light using the photomultiplier

tube.

Data Analysis:

The intensity of the HRS signal is proportional to the square of the first hyperpolarizability

(β²) and the concentration of the NLO molecule.

Plot the intensity of the HRS signal as a function of the concentration for both the NEO-
823 solutions and the reference solutions.

The slope of the resulting linear fit is proportional to β².

Calculate the β of NEO-823 by comparing the slope of its concentration-dependent HRS

signal to that of the reference compound using the following relationship: β_sample =

β_reference * sqrt(slope_sample / slope_reference)

Determination of the Electro-optic Coefficient (r₃₃) using
the Teng-Man Reflection Technique
This protocol describes the measurement of the electro-optic coefficient (r₃₃) of a poled thin film

of NEO-823 in a PMMA host using the Teng-Man simple reflection technique.

Materials:

NEO-823/PMMA thin film on a transparent conductive substrate (e.g., Indium Tin Oxide (ITO)

coated glass)

Top electrode (e.g., evaporated gold)

Laser source (e.g., 1550 nm diode laser)

Polarizer and Analyzer

Compensator (e.g., Soleil-Babinet compensator)

Photodetector
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Lock-in amplifier

Function generator

High-voltage amplifier

Protocol:

Sample Preparation (Poled Film):

Prepare a thin film of NEO-823 (20 wt%) in PMMA on an ITO-coated glass slide.

Deposit a top electrode (e.g., gold) onto the polymer film.

Heat the sample to near its glass transition temperature while applying a strong DC

electric field (poling field) across the electrodes to align the chromophores.

Cool the sample to room temperature while maintaining the poling field.

Remove the poling field.

Experimental Setup:

Arrange the optical components as shown in the diagram below.

The laser beam passes through a polarizer set at 45° to the plane of incidence.

The polarized beam is incident on the sample at an angle (typically 45°).

The reflected beam passes through a compensator and an analyzer before being detected

by the photodetector.

Measurement:

Apply a modulating AC voltage (Vm) from the function generator and high-voltage

amplifier across the electrodes of the poled film.

The photodetector measures the intensity of the light, and the lock-in amplifier is used to

measure the modulated intensity (Im) at the frequency of the applied voltage.
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The total DC intensity (I₀) is also measured.

Data Analysis:

The electro-optic coefficient (r₃₃) can be calculated from the measured modulated and DC

intensities, the applied voltage, and the refractive index of the polymer film.
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UV-Vis Spectroscopy Workflow
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Hyper-Rayleigh Scattering Workflow
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Optical Path Electronics

Laser Source Polarizer (45°) Poled NEO-823 Film Compensator
Reflected Beam
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Reference Frequency
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Teng-Man Reflection Setup

To cite this document: BenchChem. [Application Notes and Protocols for the Optical
Characterization of NEO-823]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1518082#characterization-methods-for-neo-823-
optical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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